Cas no 108656-86-6 (2-Benzothiazolamine,N-butyl-N-methyl-)

• Product Name: 2-Benzothiazolamine,N-butyl-N-methyl-
• CAS No: 108656-86-6
• MF: C₁₂H₁₆N₂S
• MW: 220.333841323853
• CID: 128105
• PubChem ID: 13625018
• Update Time: 2025-04-18

2-Benzothiazolamine,N-butyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-butyl-N-methyl-
• 2-Benzothiazolamine,N-butyl-N-methyl-(9CI)
• 108656-86-6
• N-BUTYL-N-METHYL-1,3-BENZOTHIAZOL-2-AMINE

• Inchi： 1S/C12H16N2S/c1-3-4-9-14(2)12-13-10-7-5-6-8-11(10)15-12/h5-8H,3-4,9H2,1-2H3
• InChI Key： QEGIZYKWHMSDJO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C)CCCC

Computed Properties

• Exact Mass: 220.10358
• Monoisotopic Mass: 220.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 16.13